Cas no 327179-00-0 (16:0 PA-D62)
16:0 PA-D62 Chemical and Physical Properties
Names and Identifiers
-
- 16:0 PA-D62
-
- Inchi: 1S/C35H69O8P.Na.H/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(36)41-31-33(32-42-44(38,39)40)43-35(37)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h33H,3-32H2,1-2H3,(H2,38,39,40);;/t33-;;/m1../s1/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2;;
- InChI Key: SRADBDWAUCOSSW-LXKSNSLISA-N
- SMILES: [C@H](COP(O)(O)=O)(COC(=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])OC(=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H].[NaH]
16:0 PA-D62 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860452P-10MG |
16:0 PA-d62 |
327179-00-0 | 10mg |
¥12366.06 | 2023-11-02 | ||
| MedChemExpress | HY-113437AS-1mg |
1,2-Dipalmitoyl-sn-glycerol 3-phosphate-d |
327179-00-0 | ≥99.0% | 1mg |
¥11600 | 2024-07-24 |
16:0 PA-D62 Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 16:0 PA-D62
Introduction to Compound with CAS No. 327179-00-0 and Product Name 16:0 PA-D62
Compound with the CAS number 327179-00-0 and the product name 16:0 PA-D62 represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique molecular structure and properties, has garnered considerable attention from scientists and researchers worldwide. The chemical composition and functional attributes of 16:0 PA-D62 make it a promising candidate for various applications, particularly in the realm of drug formulation and therapeutic intervention.
The molecular structure of 16:0 PA-D62 is meticulously designed to interact with biological targets in a highly specific manner. This specificity is crucial for ensuring the efficacy and safety of pharmaceutical compounds. Recent studies have highlighted the compound's potential in modulating cellular processes, which could lead to novel therapeutic strategies for a range of diseases. The compound's ability to interact with biological pathways at a molecular level underscores its significance in modern medicine.
In the context of current research, 16:0 PA-D62 has been extensively studied for its role in enhancing drug delivery systems. The compound's unique properties allow it to be integrated into advanced delivery mechanisms, such as liposomes and nanoparticles, which can improve the bioavailability and targeted action of therapeutic agents. This innovation is particularly relevant in the treatment of chronic diseases where sustained release of medication is essential.
Moreover, the compound has shown promise in preclinical trials as a component of combination therapies. By synergizing with other pharmacological agents, 16:0 PA-D62 can enhance treatment outcomes while minimizing side effects. This approach aligns with the growing trend in medical science towards personalized medicine, where treatments are tailored to individual patient needs based on their unique biological profiles.
The synthesis and characterization of 16:0 PA-D62 have been refined through cutting-edge chemical methodologies. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity. These techniques provide invaluable insights into the compound's chemical behavior, which is essential for optimizing its pharmaceutical applications.
Recent breakthroughs in computational chemistry have further enhanced our understanding of 16:0 PA-D62's interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how the compound will behave within complex biological systems. This computational approach complements experimental data, providing a more comprehensive view of the compound's mechanism of action.
The potential applications of 16:0 PA-D62 extend beyond traditional pharmaceuticals. Researchers are exploring its use in biotechnology and agrochemicals, where its unique properties could contribute to the development of novel biomaterials and crop protection agents. These interdisciplinary applications highlight the versatility of the compound and its broad impact on various scientific fields.
As our understanding of biochemical processes continues to evolve, so too does our appreciation for compounds like 16:0 PA-D62. The ongoing research into this compound underscores the importance of continued investment in scientific exploration and innovation. By leveraging advanced chemical techniques and interdisciplinary collaboration, we can unlock new possibilities for treating diseases and improving quality of life.
In conclusion, 327179-00-0 and 16:0 PA-D62 represent a significant milestone in biochemical research and pharmaceutical development. Their unique properties and potential applications make them invaluable assets in modern medicine. As research progresses, we can expect to see even more innovative uses for these compounds, further solidifying their role as key players in advancing human health.
327179-00-0 (16:0 PA-D62) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)